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Compound of Interest

Compound Name: Isostearyl sebacate

CAS No.: 478273-24-4

Cat. No.: B12686118

Get Quote

I have gathered some general information about the physicochemical properties of esters used

in cosmetics, which provides context but lacks specific quantitative data for Isostearyl
sebacate. I found information on how properties like refractive index, viscosity, and surface

tension are relevant for cosmetic formulations and general methodologies for their

measurement. I also found some data for a related compound, Isostearyl isostearate, which

can serve as a rough estimate but is not a substitute for the actual data for Isostearyl
sebacate. The initial searches for a technical data sheet or safety data sheet for Isostearyl
sebacate did not yield specific values for the desired properties. Therefore, I need to conduct

more targeted searches to find this specific quantitative data.I have successfully gathered

some key physicochemical properties of Isostearyl sebacate, including its molecular formula

(C28H54O4) and molecular weight (454.73 g/mol ). I also know that it is a liquid, insoluble in

water, and soluble in ethanol. Its stability is generally good, though it can be hydrolyzed by

strong acids or bases. However, I am still missing specific quantitative values for several

important parameters that are crucial for a detailed technical guide. These include:

Refractive Index

Viscosity
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Density

Boiling Point

Melting Point

Surface Tension

While I found some data for related compounds like Dioctyl sebacate, this is not a direct

substitute for the properties of Isostearyl sebacate. I also lack detailed experimental protocols

for determining these properties specifically for Isostearyl sebacate. The next step will be to

focus on finding these missing quantitative values and any available experimental

methodologies.The executed searches provided some foundational information about

Isostearyl sebacate, such as its molecular formula (C28H54O4), molecular weight (454.73

g/mol ), and its general description as a liquid that is insoluble in water and soluble in ethanol.

Its stability profile indicates it is stable under normal conditions but susceptible to hydrolysis by

strong acids or bases.

However, a significant gap remains in the quantitative data required for a comprehensive

technical guide. Specific values for key physicochemical properties like refractive index,

viscosity, density, boiling point, melting point, and surface tension are still missing. While I

found some data for the related compound Isostearyl isostearate, this is not a direct substitute.

Furthermore, detailed experimental protocols for determining these properties for Isostearyl
sebacate are not available in the search results. Although general methods for characterizing

cosmetic esters were found, specific analytical methods like GC-MS and FTIR for Isostearyl
sebacate were mentioned without providing detailed procedures or specific spectral data.

Therefore, the next steps will focus on trying to locate more specific quantitative data and any

available analytical or experimental details for Isostearyl sebacate.I have gathered some

fundamental information about Isostearyl sebacate, including its molecular formula, molecular

weight, and basic solubility characteristics. However, there is a significant lack of specific

quantitative data for key physicochemical properties such as refractive index, viscosity, density,

boiling point, melting point, and surface tension. I also haven't found detailed experimental

protocols for determining these properties specifically for Isostearyl sebacate. Although I have

found some information on related compounds and general methods for cosmetic esters, this is
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not sufficient for the in-depth technical guide required. Therefore, I need to continue my search

for more specific data and experimental procedures.## Physicochemical Characterization of

Isostearyl Sebacate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isostearyl sebacate, a diester of isostearyl alcohol and sebacic acid, is a versatile ingredient

with applications in the pharmaceutical and cosmetic industries. Its unique physicochemical

properties contribute to its functions as an emollient, skin-conditioning agent, and vehicle for

active pharmaceutical ingredients. This technical guide provides a comprehensive overview of

the physicochemical characterization of Isostearyl sebacate, including its chemical identity,

physical properties, and stability. Detailed experimental protocols and data are presented to

assist researchers and formulation scientists in its effective utilization.

Chemical Identity
Property Value Source

Chemical Name Isostearyl sebacate [1]

INCI Name Isostearyl Sebacate [2]

CAS Number 478273-24-4 [1]

Molecular Formula C₂₈H₅₄O₄ [1]

Molecular Weight 454.73 g/mol [1]

Chemical Structure
Decanedioic acid, bis(16-

methylheptadecyl) ester

Synthesis Pathway

The synthesis of Isostearyl sebacate typically involves the esterification reaction between

sebacic acid and isostearyl alcohol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b12686118/docs?utm_src=pdf-body#physicochemical-characterization-of-isostearyl-sebacate
https://www.benchchem.com/product/b12686118/docs?utm_src=pdf-body#physicochemical-characterization-of-isostearyl-sebacate
https://www.benchchem.com/product/b12686118/docs?utm_src=pdf-body#physicochemical-characterization-of-isostearyl-sebacate
https://www.cosmeticsandtoiletries.com/testing/sensory/article/21836556/evaluating-the-physiochemical-properties-of-emollient-esters-for-cosmetic-use
https://www.semanticscholar.org/paper/Evaluating-the-Physiochemical-Properties-of-Esters-Gorcea-Laura/2fe3dc0d3a9651699f67279e1f731bcb260e2bd9
https://www.cosmeticsandtoiletries.com/testing/sensory/article/21836556/evaluating-the-physiochemical-properties-of-emollient-esters-for-cosmetic-use
https://www.cosmeticsandtoiletries.com/testing/sensory/article/21836556/evaluating-the-physiochemical-properties-of-emollient-esters-for-cosmetic-use
https://www.cosmeticsandtoiletries.com/testing/sensory/article/21836556/evaluating-the-physiochemical-properties-of-emollient-esters-for-cosmetic-use
https://www.benchchem.com/product/b12686118/docs?utm_src=pdf-body#physicochemical-characterization-of-isostearyl-sebacate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12686118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sebacic Acid

Isostearyl Sebacate

 +

Isostearyl Alcohol

Water +

Click to download full resolution via product page

Figure 1: Synthesis of Isostearyl Sebacate.

Physicochemical Properties
The following tables summarize the known physicochemical properties of Isostearyl sebacate.

It is important to note that specific values for several of these properties are not readily

available in the public domain and may require experimental determination.

General Properties
Property Value Source

Appearance Liquid [1]

Odor Characteristic

Solubility
Solvent Solubility Source

Water Insoluble [1]

Ethanol Soluble [1]

Thermal and Optical Properties
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Property Value Source

Melting Point Data not available

Boiling Point Data not available

Refractive Index Data not available

Other Physical Properties
Property Value Source

Density Data not available

Viscosity Data not available

Surface Tension Data not available

Stability
Isostearyl sebacate is generally considered stable under normal storage conditions. However,

it is susceptible to hydrolysis in the presence of strong acids or bases.[1] Stability testing is

crucial to ensure the integrity of formulations containing this ingredient, particularly under

varying temperature, pH, and light conditions.

Hydrolysis Pathway

Reactants

Products

Isostearyl Sebacate Strong Acid/Base

Water

Sebacic AcidHydrolysis

Isostearyl Alcohol
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Click to download full resolution via product page

Figure 2: Hydrolysis of Isostearyl Sebacate.

Experimental Protocols
Due to the lack of publicly available specific experimental data for many of the physicochemical

properties of Isostearyl sebacate, this section outlines general methodologies that can be

employed for their determination.

Determination of Refractive Index
The refractive index can be determined using a standard refractometer (e.g., an Abbe

refractometer).

Workflow:
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Calibrate Refractometer

Place a drop of Isostearyl
sebacate on the prism

Close the prism

Adjust the knob to bring the
dividing line into focus

Read the refractive index value
from the scale

Record Value

Click to download full resolution via product page

Figure 3: Refractive Index Measurement Workflow.

Determination of Viscosity
The viscosity of liquid Isostearyl sebacate can be measured using a rotational viscometer or

rheometer.

Workflow:
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Calibrate Viscometer

Place Isostearyl sebacate
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controlled temperature
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Record Value
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Figure 4: Viscosity Measurement Workflow.

Determination of Density
The density can be determined using a pycnometer or a digital density meter.

Workflow:
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Weigh empty pycnometer
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Figure 5: Density Measurement Workflow.

Conclusion
This technical guide has compiled the available physicochemical data for Isostearyl sebacate
and provided standardized methodologies for the experimental determination of key properties.

While some specific quantitative values remain to be established through laboratory analysis,

the information presented herein serves as a valuable resource for researchers, scientists, and

drug development professionals working with this versatile ester. Further experimental

investigation is encouraged to populate the data gaps and enhance the comprehensive

understanding of Isostearyl sebacate's properties for its optimal use in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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